![molecular formula C25H32N4O5 B303613 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile](/img/structure/B303613.png)
2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
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Overview
Description
2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile, also known as CEP-1347, is a small molecule inhibitor that has been studied for its potential therapeutic benefits in various neurological disorders.
Mechanism of Action
2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile acts as an inhibitor of the c-Jun N-terminal kinase (JNK) signaling pathway, which is involved in cell death and inflammation. By inhibiting JNK, this compound can prevent the activation of downstream signaling pathways that lead to cell death and inflammation, thereby protecting neurons from damage.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. These include the inhibition of JNK activation, the prevention of oxidative stress, the reduction of inflammation, and the promotion of neuronal survival.
Advantages and Limitations for Lab Experiments
One advantage of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is that it has been extensively studied in preclinical models, and its mechanism of action is well understood. This makes it a useful tool for investigating the role of the JNK signaling pathway in various neurological disorders. However, one limitation of this compound is that its efficacy in clinical trials has been mixed, with some studies showing no significant benefit.
Future Directions
There are a number of future directions for research on 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One area of interest is the development of more potent and selective JNK inhibitors that may have greater therapeutic potential. Another area of interest is the investigation of the role of JNK signaling in other neurological disorders, such as multiple sclerosis and Huntington's disease. Additionally, there is ongoing research into the use of this compound in combination with other drugs for the treatment of neurological disorders.
Synthesis Methods
The synthesis of 2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile involves a multi-step process that begins with the condensation of 3,4,5-trimethoxybenzaldehyde and 2,3-dimethylaniline to form the intermediate compound, 2,3-dimethyl-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydroquinoline. This intermediate is then reacted with morpholine and cyanogen bromide to yield this compound.
Scientific Research Applications
2-Amino-7,7-dimethyl-1-(4-morpholinyl)-5-oxo-4-(3,4,5-trimethoxyphenyl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been extensively studied for its potential therapeutic benefits in various neurological disorders, including Parkinson's disease, Alzheimer's disease, and amyotrophic lateral sclerosis (ALS). In preclinical studies, this compound has been shown to protect neurons from cell death and improve motor function in animal models of these disorders.
properties
Molecular Formula |
C25H32N4O5 |
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Molecular Weight |
468.5 g/mol |
IUPAC Name |
2-amino-7,7-dimethyl-1-morpholin-4-yl-5-oxo-4-(3,4,5-trimethoxyphenyl)-6,8-dihydro-4H-quinoline-3-carbonitrile |
InChI |
InChI=1S/C25H32N4O5/c1-25(2)12-17-22(18(30)13-25)21(15-10-19(31-3)23(33-5)20(11-15)32-4)16(14-26)24(27)29(17)28-6-8-34-9-7-28/h10-11,21H,6-9,12-13,27H2,1-5H3 |
InChI Key |
IKVJJGVDZWQGEY-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(C(C(=C(N2N3CCOCC3)N)C#N)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)C1)C |
Canonical SMILES |
CC1(CC2=C(C(C(=C(N2N3CCOCC3)N)C#N)C4=CC(=C(C(=C4)OC)OC)OC)C(=O)C1)C |
Origin of Product |
United States |
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